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Compound of Interest

trans-4-
Compound Name:

Fluorocyclohexanecarboxylic Acid

Cat. No.: B123377

An In-depth Technical Guide to trans-4-Fluorocyclohexanecarboxylic Acid

Introduction

Trans-4-Fluorocyclohexanecarboxylic acid is a fluorinated cycloalkane derivative that
serves as a valuable building block in the synthesis of pharmaceuticals and agrochemicals.[1]
The presence of a fluorine atom imparts unique stereoelectronic properties, making it a subject
of interest for researchers and drug development professionals.[1] The trans configuration of
the fluorine atom and the carboxylic acid group provides steric stability to the molecule.[1] This
guide provides a comprehensive overview of its chemical properties, synthesis, and
applications.

Chemical and Physical Properties

Trans-4-Fluorocyclohexanecarboxylic acid is a white crystalline solid at room temperature.
[1] Its key properties are summarized in the table below.
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Property Value Reference
Molecular Weight 146.16 g/mol [2][3]
Molecular Formula C7H11FO:2 [11[2][3]
CAS Number 174771-54-1 [1][3]
Melting Point ~85 °C [1]
Appearance White crystalline solid [1]

Slightly soluble in water;
- soluble in organic solvents like
Solubility [1]
ethanol, methanol, and

dichloromethane.

MDL Number MFCD27977929 [1][3]

Synthesis and Reactivity
Synthetic Protocol

The synthesis of trans-4-Fluorocyclohexanecarboxylic acid can be achieved through
various methods, including the fluorination of corresponding cyclohexanecarboxylic acid
derivatives. A general synthetic approach involves the hydrogenation of a substituted benzoic
acid followed by stereoselective fluorination.

Example Protocol: Synthesis of trans-4-Aminocyclohexanecarboxylic Acid (a related derivative)

A one-pot process for a related compound, trans-4-aminocyclohexanecarboxylic acid, involves
the hydrogenation of p-aminobenzoic acid.[4][5][6]

e Reaction Setup: In an autoclave, mix p-aminobenzoic acid, 5% Ruthenium on Carbon (Ru/C)
catalyst, and a 10% aqueous solution of sodium hydroxide (NaOH).[4][5][6]

o Hydrogenation: Stir the mixture at 100°C under a hydrogen pressure of 15 bar.[4][5][6]

e Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC).[4]

[5]
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o Work-up: Once the reaction is complete, the catalyst is filtered off. The cis/trans mixture of
the product can then be separated by methods such as selective crystallization or
esterification.[5]

Chemical Reactivity

The carboxylic acid functionality of trans-4-Fluorocyclohexanecarboxylic acid allows it to
undergo typical reactions such as:

« Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters.[1]

o Amide Formation: Reaction with amines, often activated by coupling agents, to form amides.

[1]

The fluorine atom enhances the molecule's stability and can influence the reactivity and binding
properties of the final compounds.[1]

Applications in Drug Development

The rigid structure and the electronic effects of the fluorine atom make trans-4-
Fluorocyclohexanecarboxylic acid a useful intermediate in medicinal chemistry.[1]
Fluorinated molecules often exhibit enhanced metabolic stability, increased binding affinity, and
improved pharmacokinetic profiles compared to their non-fluorinated analogs.[1] This makes it
a valuable component in the synthesis of novel therapeutic agents, including anti-inflammatory
and antiviral drugs.[1]
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Synthetic Utility of trans-4-Fluorocyclohexanecarboxylic Acid

trans-4-Fluorocyclohexanecarboxylic Acid

Esterification Amide Formation
(with R-OH) (with R-NH2)

Ester Derivative Amide Derivative

Bioactive Molecules
(e.g., Drugs)

Click to download full resolution via product page

Caption: Synthetic pathways from trans-4-Fluorocyclohexanecarboxylic Acid.

Safety and Handling

Trans-4-Fluorocyclohexanecarboxylic acid is classified as an irritant and is harmful if
swallowed.[2] It can cause skin and serious eye irritation, and may also cause respiratory
irritation.[2][7] When handling this compound, it is important to use personal protective
equipment, including gloves, protective clothing, and eye/face protection.[7] Work should be
conducted in a well-ventilated area.[7] In case of contact with eyes, rinse immediately with
plenty of water and seek medical advice.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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